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Compound of Interest

Compound Name: n-Butyltrichlorotin

Cat. No.: B050099 Get Quote

An In-depth Technical Guide to the Physical Properties of n-Butyltrichlorotin

This technical guide provides a comprehensive overview of the core physical properties of n-
Butyltrichlorotin (CAS No. 1118-46-3), also known as butyltrichlorostannane or monobutyltin

trichloride (MBTC). The information is intended for researchers, scientists, and professionals in

drug development and chemical manufacturing.

Core Physical and Chemical Properties
n-Butyltrichlorotin is a colorless to yellow or brown liquid organotin compound.[1][2] It is

recognized for its role as an intermediate in the synthesis of other organotin compounds, as a

stabilizer for PVC, and in creating tin dioxide coatings on glass through chemical vapor

deposition.[2][3] The compound is moisture-sensitive and will release corrosive hydrogen

chloride upon hydrolysis.[3][4][5]

Quantitative Data Summary
The physical properties of n-Butyltrichlorotin are summarized in the table below. Data has

been aggregated from various chemical data sources.
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Property Value Source(s)

Molecular Formula C₄H₉Cl₃Sn [1][2][4][5]

Molecular Weight

282.18 g/mol (also cited as

282.2 g/mol and 282.176 g/mol

)

[1][4][6][7][8]

Appearance
Colorless to yellow or brown

liquid
[1][2][4]

Odor Acidic, acrid, irritating [1][6][8]

Melting Point -63 °C [1][2][4][6][8][9]

Boiling Point

196 °C at atmospheric

pressure[6] 93 °C at 10

mmHg[2][3][4][10][11] 98 °C at

10 mmHg[8] 102 °C at 12

mmHg[9]

[2][3][4][6][8][9][10][11]

Density

1.69 g/cm³ at 20 °C[6] 1.693

g/mL at 25 °C[4][10][11] 1.71

g/mL at 25 °C/4 °C[9] 1.73

g/mL[2]

[2][4][6][9][10][11]

Vapor Pressure

0.111 hPa at 20 °C (equivalent

to 11.1 Pa)[4][6] 0.077 mmHg

at 25 °C[5][12]

[4][5][6][12]

Flash Point

81 °C (178 °F) (closed cup)[8]

[9][13] No flash point before

boiling observed in one

study[6]

[6][8][9][13]

Refractive Index

n20/D 1.523[4][10] n20/D

1.5244[8][9] n20/D 1.52[2]

n25/D 1.5190[9]

[2][4][8][9][10]

Solubility

Reacts with water (hydrolyzes)

[4][6]. Soluble in most common

organic solvents.[3][4][9]

[3][4][6][9]
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Viscosity 2.25 mm²/s [4]

Auto-ignition Temp. 560 °C at 1017 hPa [1][6][13]

Experimental Protocols for Property Determination
While the specific studies providing the data above are not detailed in the publicly available

summaries, the determination of these physical properties follows standard laboratory

methodologies.

Boiling Point: The boiling point is typically determined through distillation. For substances

sensitive to decomposition at atmospheric pressure, vacuum distillation is employed, which

is why many reported values are at reduced pressures (e.g., 10 mmHg).[2][3][4][8][9][10][11]

The temperature of the vapor at which the liquid-vapor phases are in equilibrium is recorded

as the boiling point at that specific pressure.

Melting Point: The melting point is determined by heating a small, solid sample of the

substance (frozen in this case) and observing the temperature range over which it transitions

to a liquid. The capillary tube method is a common technique, where the sample is heated in

a calibrated apparatus until melting is observed.

Density: Density is typically measured using a pycnometer or a digital density meter. The

mass of a known volume of the liquid is measured at a specific, controlled temperature (e.g.,

20 °C or 25 °C) to calculate the density.[2][4][6][9][10][11]

Refractive Index: This is measured using a refractometer, often an Abbé refractometer. A

drop of the liquid is placed on the prism, and the instrument measures the angle at which

light is refracted as it passes through the substance at a controlled temperature and a

specific wavelength of light (typically the sodium D-line, 589 nm).[2][4][8][9][10]

Flash Point: The flash point is determined using either an open-cup or closed-cup apparatus.

A sample is heated, and an ignition source is periodically passed over the surface. The flash

point is the lowest temperature at which the vapors above the liquid will ignite momentarily.

[8][9][13]

Application Workflow: Glass Surface Coating
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A primary industrial use of n-Butyltrichlorotin is in the manufacturing of glass containers,

where it serves as a precursor for a tin dioxide coating.[3] This coating improves scratch

resistance and strength. The process involves on-line chemical vapor deposition (CVD) onto

the hot glass surface.[3]
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Caption: Workflow for glass container manufacturing using n-Butyltrichlorotin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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